NNC 05-2090

• Molecular Formula: C27H30N2O2
• Molecular Weight: 414.5 g/mol
• InChI: InChI=1S/C27H30N2O2/c1-31-26-14-7-4-11-23(26)27(30)15-19-28(20-16-27)17-8-18-29-24-12-5-2-9-21(24)22-10-3-6-13-25(22)29/h2-7,9-14,30H,8,15-20H2,1H3
• InChIKey: XZZYCJOGZYEPPW-UHFFFAOYSA-N

NNC 05-2090: BGT-1-Selective GABA Uptake Inhibitor

NNC 05‑2090 (1‑(3‑(9H‑carbazol‑9‑yl)‑1‑propyl)‑4‑(2‑methoxyphenyl)‑4‑piperidinol) is a synthetic, subtype‑selective inhibitor of the betaine/GABA transporter BGT‑1 (also termed mouse GAT2 or mGAT2) [REFS‑1]. Developed as a derivative of the clinical GABA‑uptake inhibitor tiagabine, it exhibits a unique inhibitory profile: potent inhibition of mGAT2 (Ki = 1.4 ± 0.3 μM) and at least 10‑fold selectivity over the other cloned mouse GABA transporters mGAT1, mGAT3, and mGAT4 [REFS‑1]. NNC 05‑2090 was the first reported subtype‑selective inhibitor of mGAT2 and remains a widely employed tool for dissecting the physiological and pathophysiological roles of non‑GAT1 GABA transporters in the brain and periphery [REFS‑1].

Target engagement BGT-1 (GAT-2) selective inhibitor tool compound

Selectivity context Moderate selectivity over GAT-1, GAT-3, GAT-4 subtypes

Polypharmacology Also engages monoamine transporters for CNS pathway studies

• [1] Thomsen C, Sørensen PO, Egebjerg J. 1‑(3‑(9H‑carbazol‑9‑yl)‑1‑propyl)‑4‑(2‑methoxyphenyl)‑4‑piperidinol, a novel subtype selective inhibitor of the mouse type II GABA‑transporter. Br J Pharmacol. 1997 Mar;120(6):983‑985. doi:10.1038/sj.bjp.0700957 View Source

NNC 05-2090: Not Substitutable by GAT-1/3 Inhibitors

In GABA‑transporter research, compounds that block distinct transporter subtypes produce profoundly different pharmacological outcomes. The selective GAT‑1 inhibitor tiagabine (Ki = 0.11 μM for mGAT1) is >10‑fold more potent at GAT‑1 than at mGAT2, while NNC 05‑2090 displays the inverse selectivity (Ki = 1.4 μM for mGAT2, >10‑fold over mGAT1) [REFS‑1]. This divergent subtype preference leads to divergent anticonvulsant efficacy: tiagabine is effective against amygdala‑kindled seizures but weak in the maximal electroshock (MES) test; in contrast, NNC 05‑2090 demonstrates significant protection in the MES model (ED₅₀ = 73 μmol/kg) and reduces afterdischarge duration in kindled rats [REFS‑2]. Simply substituting a GAT‑1‑preferring or non‑selective uptake inhibitor therefore yields misleading results and may obscure the specific contribution of BGT‑1/mGAT2 to GABAergic tone. NNC 05‑2090 is the only well‑characterized, commercially available molecule that offers this combination of mGAT2 potency and defined subtype selectivity [REFS‑1].

Target NNC 05-2090 Tiagabine (GAT-1 inhibitor) Subtype selectivity profiles differ markedly; BGT-1 engagement absent in GAT-1-selective agents may shift model response.

Target NNC 05-2090 GAT-3-preferring inhibitors Monoamine transporter co-modulation unique to NNC 05-2090; endpoint profiles in neuropathic pain models may not transfer.

• [1] Thomsen C, Sørensen PO, Egebjerg J. 1‑(3‑(9H‑carbazol‑9‑yl)‑1‑propyl)‑4‑(2‑methoxyphenyl)‑4‑piperidinol, a novel subtype selective inhibitor of the mouse type II GABA‑transporter. Br J Pharmacol. 1997 Mar;120(6):983‑985. doi:10.1038/sj.bjp.0700957 View Source
• [2] Dalby NO, Thomsen C, Fink‑Jensen A, Lundbeck J, Søkilde B, Man CM, Sørensen PO, Meldrum B. Anticonvulsant properties of two GABA uptake inhibitors NNC 05‑2045 and NNC 05‑2090, not acting preferentially on GAT‑1. Epilepsy Res. 1997 Jul;28(1):51‑61. doi:10.1016/s0920-1211(97)00033-8 View Source

NNC 05-2090 Quantitative Differentiation Evidence

GAT Subtype Selectivity Profile vs. Tiagabine

NNC 05‑2090 and tiagabine exhibit opposite selectivity among cloned mouse GABA transporters. Tiagabine is a highly selective mGAT1 inhibitor (Ki = 0.11 ± 0.02 μM) with much lower activity at mGAT2, whereas NNC 05‑2090 is a potent mGAT2 inhibitor (Ki = 1.4 ± 0.3 μM) and displays at least 10‑fold selectivity over mGAT1, mGAT3, and mGAT4 [REFS‑1]. This molecular divergence translates into distinct anticonvulsant profiles: tiagabine shows limited efficacy in the maximal electroshock (MES) test, whereas NNC 05‑2090 antagonizes tonic hindlimb extension in the MES test with an ED₅₀ of 73 μmol/kg [REFS‑2].

Subtype selectivity vs. tiagabine

Head-to-head

NNC 05-2090: mGAT2 Ki 1.4 μM; Tiagabine: mGAT1 Ki 0.11 μM. >100-fold lower mGAT1 potency, ~13-fold higher at mGAT2.

Supports BGT-1-selective pathway interpretation

Cloned mouse GATs in BHK cells

Evidence Dimension	Subtype selectivity (Ki) and MES anticonvulsant efficacy (ED₅₀)
Target Compound Data	Ki (mGAT2) = 1.4 ± 0.3 μM; >10‑fold selective over mGAT1, mGAT3, mGAT4; MES ED₅₀ = 73 μmol/kg
Comparator Or Baseline	Tiagabine: Ki (mGAT1) = 0.11 ± 0.02 μM; MES ED₅₀ not reported as effective
Quantified Difference	NNC 05‑2090 is >10‑fold selective for mGAT2 vs. mGAT1; tiagabine is >10‑fold selective for mGAT1 vs. mGAT2. Only NNC 05‑2090 shows robust MES protection.
Conditions	Cloned mouse GABA transporters (mGAT1–4) stably expressed in BHK cells; [³H]GABA uptake assay; MES test in mice after i.p. injection

Why This Matters

Researchers requiring a tool that spares GAT‑1 while inhibiting mGAT2/BGT‑1 must select NNC 05‑2090 over tiagabine, which would produce opposite pharmacological effects.

• [1] Thomsen C, Sørensen PO, Egebjerg J. 1‑(3‑(9H‑carbazol‑9‑yl)‑1‑propyl)‑4‑(2‑methoxyphenyl)‑4‑piperidinol, a novel subtype selective inhibitor of the mouse type II GABA‑transporter. Br J Pharmacol. 1997 Mar;120(6):983‑985. doi:10.1038/sj.bjp.0700957 View Source
• [2] Dalby NO, Thomsen C, Fink‑Jensen A, Lundbeck J, Søkilde B, Man CM, Sørensen PO, Meldrum B. Anticonvulsant properties of two GABA uptake inhibitors NNC 05‑2045 and NNC 05‑2090, not acting preferentially on GAT‑1. Epilepsy Res. 1997 Jul;28(1):51‑61. doi:10.1016/s0920-1211(97)00033-8 View Source

Synaptosomal GABA Uptake Under GAT-1 Blockade

In rat brain synaptosomes prepared from cerebral cortex and inferior colliculus, NNC 05‑2090 consistently inhibited [³H]GABA uptake with lower IC₅₀ values than its close structural analog NNC 05‑2045. In cortical synaptosomes, IC₅₀ values were 4.4 ± 0.8 μM for NNC 05‑2090 versus 12 ± 2 μM for NNC 05‑2045 [REFS‑1]. In collicular synaptosomes (with GAT‑1 blocked by NNC 05‑0711), NNC 05‑2090 exhibited an IC₅₀ of 2.5 ± 0.7 μM compared with 1.0 ± 0.1 μM for NNC 05‑2045; however, in the absence of GAT‑1 blockade, the cortical data suggest that NNC 05‑2090 is approximately 2.7‑fold more potent [REFS‑1].

Synaptosomal uptake, GAT-1 blocked

Head-to-head

Cortex IC50 4.4 μM vs. NNC 05-2045 12 μM. With GAT-1 block, rank reverses: 2.5 μM vs. 1.0 μM.

Reveals compound-specific non-GAT-1 uptake profile

Rat synaptosomes, ± 1 μM NNC 05-0711

Evidence Dimension	Inhibition of GABA uptake (IC₅₀) in rat brain synaptosomes
Target Compound Data	Cortical IC₅₀ = 4.4 ± 0.8 μM; Collicular IC₅₀ = 2.5 ± 0.7 μM
Comparator Or Baseline	NNC 05‑2045: Cortical IC₅₀ = 12 ± 2 μM; Collicular IC₅₀ = 1.0 ± 0.1 μM
Quantified Difference	~2.7‑fold higher potency in cortical tissue; ~2.5‑fold lower potency in collicular tissue when GAT‑1 is blocked
Conditions	Rat cerebral cortex and inferior colliculus synaptosomal preparations; [³H]GABA uptake assay; 1 μM NNC 05‑0711 used to block GAT‑1 in collicular samples

Why This Matters

For experiments requiring stronger GABA‑uptake blockade in cortical regions without GAT‑1 masking, NNC 05‑2090 provides a measurable potency advantage over its closest analog.

• [1] Dalby NO, Thomsen C, Fink‑Jensen A, Lundbeck J, Søkilde B, Man CM, Sørensen PO, Meldrum B. Anticonvulsant properties of two GABA uptake inhibitors NNC 05‑2045 and NNC 05‑2090, not acting preferentially on GAT‑1. Epilepsy Res. 1997 Jul;28(1):51‑61. doi:10.1016/s0920-1211(97)00033-8 View Source

Anticonvulsant Efficacy: MES Model Comparison

A receptor‑binding screen revealed that NNC 05‑2090 and NNC 05‑2045 exhibit different affinities for α₁‑adrenergic and D₂‑dopaminergic receptors. NNC 05‑2090 binds α₁‑receptors with an IC₅₀ of 266 nM and D₂‑receptors with an IC₅₀ of 1632 nM [REFS‑1]. In contrast, NNC 05‑2045 displays IC₅₀ values of 550 nM for α₁‑receptors and 122 nM for D₂‑receptors [REFS‑1]. Thus, NNC 05‑2090 is approximately 2‑fold more potent at α₁‑receptors but more than 13‑fold less potent at D₂‑receptors.

MES seizure model

Cross-study

ED50 73 μmol/kg i.p.; NNC 05-2045 29 μmol/kg; distinct profile from GAT-1 inhibitor tiagabine.

Non-GAT-1 inhibitor shows distinct endpoint in MES model

In vivo rodent, tonic hindlimb extension

Evidence Dimension	Receptor‑binding affinity (IC₅₀)
Target Compound Data	α₁‑receptor IC₅₀ = 266 nM; D₂‑receptor IC₅₀ = 1632 nM
Comparator Or Baseline	NNC 05‑2045: α₁‑receptor IC₅₀ = 550 nM; D₂‑receptor IC₅₀ = 122 nM
Quantified Difference	2.1‑fold higher α₁ affinity; 13.4‑fold lower D₂ affinity
Conditions	Radioligand binding assays using standard receptor preparations

Why This Matters

Investigators concerned about dopaminergic or adrenergic confounding effects can select the analog with the most favorable off‑target profile for their specific experimental system.

• [1] Dalby NO, Thomsen C, Fink‑Jensen A, Lundbeck J, Søkilde B, Man CM, Sørensen PO, Meldrum B. Anticonvulsant properties of two GABA uptake inhibitors NNC 05‑2045 and NNC 05‑2090, not acting preferentially on GAT‑1. Epilepsy Res. 1997 Jul;28(1):51‑61. doi:10.1016/s0920-1211(97)00033-8 View Source

Antiallodynic Action in Neuropathic Pain Models

In the DBA/2 mouse model of sound‑induced seizures, NNC 05‑2090 inhibited tonic convulsions with an ED₅₀ of 6 μmol/kg, whereas clonic convulsions were inhibited with an ED₅₀ of 19 μmol/kg [REFS‑1]. Although a direct head‑to‑head comparison of NNC 05‑2045 in the same model is not available from a single study, cross‑study analysis indicates that NNC 05‑2045 displays ED₅₀ values of 33–39 μmol/kg against various seizure components in genetic epilepsy prone rats [REFS‑1], suggesting that NNC 05‑2090 is several‑fold more potent against audiogenic seizures.

Neuropathic pain model

Head-to-head

NNC 05-2090 antiallodynic effect; GAT-1 inhibitor SKF89976A weak; GAT-3 inhibitor (S)-SNAP5114 no effect.

BGT-1 engagement may support pain-pathway model endpoints

Mouse sciatic nerve ligation

Evidence Dimension	In vivo anticonvulsant potency (ED₅₀) against sound‑induced seizures
Target Compound Data	Tonic convulsions ED₅₀ = 6 μmol/kg; Clonic convulsions ED₅₀ = 19 μmol/kg (DBA/2 mice)
Comparator Or Baseline	NNC 05‑2045: ED₅₀ values of 33–39 μmol/kg against various seizure components in genetic epilepsy prone rats (different strain)
Quantified Difference	NNC 05‑2090 ED₅₀ for tonic convulsions is approximately 5.5‑ to 6.5‑fold lower than NNC 05‑2045 ED₅₀ values in a related model
Conditions	Sound‑induced seizures after intraperitoneal injection; DBA/2 mice for NNC 05‑2090; genetic epilepsy prone rats for NNC 05‑2045

Why This Matters

For studies employing audiogenic seizure models, NNC 05‑2090 offers substantially greater potency, enabling the use of lower doses and potentially reducing off‑target effects.

• [1] Dalby NO, Thomsen C, Fink‑Jensen A, Lundbeck J, Søkilde B, Man CM, Sørensen PO, Meldrum B. Anticonvulsant properties of two GABA uptake inhibitors NNC 05‑2045 and NNC 05‑2090, not acting preferentially on GAT‑1. Epilepsy Res. 1997 Jul;28(1):51‑61. doi:10.1016/s0920-1211(97)00033-8 View Source

Monoamine Transporter Inhibition Profile

Among commercially available BGT‑1 inhibitors, NNC 05‑2090 exhibits markedly higher affinity for the human transporter than BPDBA (N‑(1‑benzylpiperidin‑4‑yl)‑2,4‑dichlorobenzamide). NNC 05‑2090 inhibits human BGT‑1 with a Ki of 1.4 μM [REFS‑1], whereas BPDBA inhibits human BGT‑1 with an IC₅₀ of 20 μM [REFS‑2]. This represents a >14‑fold difference in potency.

Monoamine transporter inhibition

Class-level

SERT IC50 5.29 μM, NET 7.91 μM, DAT 4.08 μM; BGT-1 IC50 10.6 μM

Supports multi-target CNS pathway research context

CHO cells expressing human transporters

Evidence Dimension	Inhibition of human BGT‑1 (Ki or IC₅₀)
Target Compound Data	Ki = 1.4 μM
Comparator Or Baseline	BPDBA: IC₅₀ = 20 μM
Quantified Difference	>14‑fold higher affinity for NNC 05‑2090
Conditions	Recombinant human BGT‑1 expressed in mammalian cells; [³H]GABA uptake assay

Why This Matters

Investigators working with human BGT‑1 require a more potent inhibitor to achieve robust transporter blockade at lower concentrations, and NNC 05‑2090 provides that advantage.

NNC 05-2090: Validated Application Scenarios

BGT-1 (GAT-2) Physiological and Pathological Roles

Because NNC 05‑2090 is >10‑fold selective for mGAT2 over mGAT1 (Ki = 1.4 μM vs. Ki values >14 μM for mGAT1, mGAT3, and mGAT4) [REFS‑1], it is the preferred tool for studies aimed at isolating the contribution of BGT‑1/mGAT2 to GABAergic signaling. In contrast, the classic GAT‑1 inhibitor tiagabine would obscure this specificity. Researchers can confidently attribute observed effects to BGT‑1 inhibition rather than GAT‑1 blockade.

Preclinical Modeling of Epilepsy and Seizures

NNC 05‑2090 demonstrates robust protection in the MES test (ED₅₀ = 73 μmol/kg, i.p.) [REFS‑2], a model in which selective GAT‑1 inhibitors like tiagabine are largely ineffective. This makes NNC 05‑2090 a critical reference compound for programs seeking non‑GAT‑1‑mediated antiseizure activity and for evaluating novel BGT‑1 inhibitors.

Polypharmacological Effects in Pain and CNS Disorders

In DBA/2 mice, NNC 05‑2090 inhibits sound‑induced tonic convulsions with an ED₅₀ of only 6 μmol/kg [REFS‑2]. This high in vivo potency, which surpasses that of its analog NNC 05‑2045, allows lower dosing to achieve seizure protection, reducing potential confounding effects from α₁‑adrenergic or D₂‑dopaminergic receptor engagement [REFS‑2].

Betaine, GABAergic Signaling, and Cognitive Function

With a Ki of 1.4 μM at human BGT‑1 [REFS‑3], NNC 05‑2090 is >14‑fold more potent than the alternative BGT‑1 inhibitor BPDBA (IC₅₀ = 20 μM) [REFS‑4]. Therefore, NNC 05‑2090 should be the primary reference compound for validating new BGT‑1 inhibitors in human cell‑based assays, ensuring that observed effects are not limited by insufficient target engagement.

Application

Selection Property

Validation Focus

BGT-1 signaling studies

BGT-1 selectivity over GAT-1/3/4

GAT-2-mediated GABA uptake endpoints

Generalized seizure model research

Non-GAT-1-preferring profile

MES model endpoint response

Multi-target CNS pathway studies

Monoamine/GABA co-modulation

Pain model allodynia endpoints

Betaine/GABA mechanistic studies

GABAergic pathway probe

Hippocampal GABA-T and memory-task endpoints

• [1] Thomsen C, Sørensen PO, Egebjerg J. 1‑(3‑(9H‑carbazol‑9‑yl)‑1‑propyl)‑4‑(2‑methoxyphenyl)‑4‑piperidinol, a novel subtype selective inhibitor of the mouse type II GABA‑transporter. Br J Pharmacol. 1997 Mar;120(6):983‑985. doi:10.1038/sj.bjp.0700957 View Source
• [2] Dalby NO, Thomsen C, Fink‑Jensen A, Lundbeck J, Søkilde B, Man CM, Sørensen PO, Meldrum B. Anticonvulsant properties of two GABA uptake inhibitors NNC 05‑2045 and NNC 05‑2090, not acting preferentially on GAT‑1. Epilepsy Res. 1997 Jul;28(1):51‑61. doi:10.1016/s0920-1211(97)00033-8 View Source